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Abstract

Reactive Yellow 37, a monoazo dye, is a significant colorant in the textile industry. Its vibrant
yellow hue is attributed to its distinct chromophoric system. This technical guide provides a
comprehensive analysis of the chromophore of Reactive Yellow 37, detailing its chemical
structure, synthesis, and spectroscopic properties. The document includes a compilation of
guantitative data, detailed experimental protocols for its characterization, and visual
representations of its synthesis and potential degradation pathways to facilitate a deeper
understanding for researchers and professionals in related fields.

Introduction

Reactive Yellow 37, also known by its Colour Index name C.l. Reactive Yellow 37, is a synthetic
dye belonging to the single azo class.[1][2] Its widespread use in the textile industry stems from
its ability to form covalent bonds with fibers, providing excellent colorfastness.[3] The core of its
functionality and color lies in its chromophore, the part of the molecule responsible for
absorbing visible light. Understanding the structure and properties of this chromophore is

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1172458#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/2802159/
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-37.html
https://www.bocsci.com/reactive-yellow-37-cas-12237-16-0-item-56117.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

crucial for optimizing its application, assessing its environmental impact, and developing new
colorants.

Chemical and Physical Properties

Reactive Yellow 37 is chemically defined by the molecular formula C22H16N4aNaz209Ss and has a
molecular weight of 622.56 g/mol .[1][2] Its CAS Registry Number is 12237-16-0.[1][2] The
molecule's structure contains an azo group (-N=N-) which is the primary component of its
chromophore, conjugated with aromatic and heterocyclic ring systems.

Table 1: Chemical and Physical Properties of Reactive Yellow 37

Property Value Reference
C.l. Name Reactive Yellow 37 [1]

CAS Number 12237-16-0 [1][2]
Molecular Formula C22H16N4aNaz209Ss [1112]
Molecular Weight 622.56 g/mol [1][2]

Class Single Azo [1][2]

Color Yellow [1]

The Chromophore: Synthesis and Structure

The chromophore of Reactive Yellow 37 is synthesized through a diazo coupling reaction.[1][2]
This process involves two key reactants: 2-Aminonaphthalene-1,5-disulfonic acid and 3-Methyl-
1-(4-(vinylsulfonyl)phenyl)-1H-pyrazol-5(4H)-one.[1][2] The synthesis begins with the
diazotization of 2-Aminonaphthalene-1,5-disulfonic acid, followed by its coupling with the
pyrazolone derivative.
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Figure 1: Synthesis workflow for Reactive Yellow 37.

The resulting molecule possesses a conjugated system where the azo group links the
naphthalene disulfonic acid moiety with the pyrazolone ring system. This extended 1t-electron
system is responsible for the absorption of light in the visible region, giving the dye its
characteristic yellow color.

Spectroscopic Characterization

The chromophore of Reactive Yellow 37 can be characterized using various spectroscopic
techniques.

UV-Visible Spectroscopy

UV-Visible spectroscopy is a primary method for characterizing the chromophore. Reactive
Yellow 37 exhibits a maximum absorbance (Amax) at approximately 410 nm, which is in the
violet-blue region of the visible spectrum, resulting in the perception of a yellow color.

Table 2: UV-Visible Spectroscopic Data for Reactive Yellow 37

Parameter Value Solvent

Amax 410 nm Aqueous solution

Nuclear Magnetic Resonance (NMR) Spectroscopy
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1H and 3C NMR spectroscopy are powerful tools for elucidating the detailed molecular
structure of azo dyes. While specific NMR data for Reactive Yellow 37 is not readily available in
public literature, related pyrazolone azo dyes have been characterized, confirming the
presence of both azo and hydrazo tautomeric forms in solution.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
dye molecule. Techniques like electrospray ionization (ESI) and thermospray mass
spectrometry have been effectively used for the analysis of sulfonated azo dyes.[1][4][5][6][7]

Experimental Protocols

Detailed experimental protocols are essential for the accurate characterization of Reactive
Yellow 37.

Synthesis of Reactive Yellow 37

A general procedure for the synthesis of pyrazolone azo dyes involves:

o Diazotization: Dissolve 2-Aminonaphthalene-1,5-disulfonic acid in an acidic medium (e.g.,
HCI) and cool to 0-5 °C. Add a solution of sodium nitrite dropwise while maintaining the low
temperature to form the diazonium salt.

e Coupling: Prepare a solution of 3-Methyl-1-(4-(vinylsulfonyl)phenyl)-1H-pyrazol-5(4H)-one in
an alkaline solution. Slowly add the diazonium salt solution to the coupling component
solution, maintaining a specific pH and low temperature to facilitate the azo coupling
reaction.

« |solation: The resulting dye is then isolated by salting out, followed by filtration and drying.

UV-Visible Spectroscopy Protocol

o Sample Preparation: Prepare a stock solution of Reactive Yellow 37 of a known
concentration in deionized water. From the stock solution, prepare a series of dilutions to fall
within the linear range of the spectrophotometer.

 Instrumentation: Use a calibrated UV-Visible spectrophotometer.
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Measurement: Record the absorbance spectrum of each dilution from 200 to 800 nm, using
deionized water as a blank.

Data Analysis: Determine the wavelength of maximum absorbance (Amax). A calibration
curve of absorbance versus concentration can be plotted to determine the molar extinction
coefficient (€) using the Beer-Lambert law (A = ecl).

Mass Spectrometry Protocol for Azo Dyes

Sample Preparation: Dissolve a small amount of the dye in a suitable solvent, typically a
mixture of water and an organic solvent like methanol or acetonitrile.

Instrumentation: Utilize a mass spectrometer equipped with an appropriate ionization source
such as ESI.

Analysis: Introduce the sample solution into the mass spectrometer. For sulfonated dyes,
negative ion mode is often preferred. Acquire the mass spectrum to determine the molecular
ion peak and analyze the fragmentation pattern to confirm the structure.

Reaction Pathways: Degradation of the
Chromophore

The chromophore of Reactive Yellow 37, like other azo dyes, can be degraded under certain

environmental conditions, particularly through photocatalysis. This process involves the

generation of highly reactive species, such as hydroxyl radicals, which attack the azo bond and

the aromatic rings, leading to the breakdown of the chromophore and subsequent

decolorization.
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Figure 2: Generalized photocatalytic degradation pathway of Reactive Yellow 37.

Conclusion
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The chromophore of Reactive Yellow 37 is a well-defined chemical entity based on a monoazo
structure, which is responsible for its characteristic yellow color. Its synthesis via diazo coupling
is a standard industrial process. While detailed spectroscopic data for this specific dye is limited
in publicly accessible literature, its properties can be inferred from related compounds and
characterized using standard analytical techniques. Understanding the synthesis, structure,
and degradation pathways of this chromophore is essential for its effective use and for
mitigating its environmental impact. This guide provides a foundational resource for
professionals engaged in research and development involving azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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